N-cyclopentyl-2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoacetamide

• IUPAC Name: N-cyclopentyl-2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoacetamide
• InChI: InChI=1S/C17H22FN3O2/c18-13-5-7-15(8-6-13)20-9-11-21(12-10-20)17(23)16(22)19-14-3-1-2-4-14/h5-8,14H,1-4,9-12H2,(H,19,22)
• InChI Key: HRYLNXDPYGSPAP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C17H22FN3O2
• Molecular Weight: 319.37 g/mol

Description

“N-cyclopentyl-2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoacetamide” is a chemical compound with the molecular formula C18H26FN3O. It has a molecular weight of 319.4169432.

Molecular Structure Analysis

The molecular structure of this compound includes a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and a cyclopentyl group, which is a five-membered ring of carbon atoms. The presence of the fluorophenyl group suggests that this compound may have interesting electronic properties due to the electronegativity of fluorine.

Scientific Research Applications

Antiviral Activity

This compound, like many indole derivatives, has shown potential in antiviral applications. . The presence of the fluorophenyl group may enhance the binding affinity to viral proteins, potentially inhibiting viral replication.

Antimicrobial Activity

Indole derivatives have been utilized for their antimicrobial properties against a range of bacteria and fungi. The compound could be part of new antimicrobial agents, especially with increasing resistance to current drugs.

Each of these applications leverages the unique chemical structure of the compound, which allows it to interact with biological systems in various ways. Further research and development could unlock even more applications and contribute significantly to medical science. .